8-((4-Acetylphenyl)sulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(4-acetylphenyl)sulfonyl-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C22H23N3O5S/c1-15(26)16-5-9-19(10-6-16)31(28,29)25-13-11-22(12-14-25)23-20(21(27)24-22)17-3-7-18(30-2)8-4-17/h3-10H,11-14H2,1-2H3,(H,24,27)
• InChI Key: PFBRILUSPAQFSC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC3(CC2)NC(=O)C(=N3)C4=CC=C(C=C4)OC
• Molecular Formula: C22H23N3O5S
• Molecular Weight: 441.5 g/mol

Description

8-((4-Acetylphenyl)sulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C22H23N3O5S and its molecular weight is 441.5. The purity is usually 95%.
BenchChem offers high-quality 8-((4-Acetylphenyl)sulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-((4-Acetylphenyl)sulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

A study focused on the synthesis and characterization of new naproxen derivatives, including triazole-containing hydrazide-hydrazones, aimed at evaluating their in vitro anticancer activity. These compounds were tested against prostate cancer cell lines, showcasing potential as anticancer agents due to their ability to inhibit cancer cell proliferation (M. Han, H. Bekci, A. Cumaoğlu, Ş. Küçükgüzel, 2018).

Antimicrobial Activities

Research into spiro[4.5]dec-2-enes derivatives containing 1,2,4-triazole, piperidine, and sulfonamide moieties revealed significant antimicrobial activity against various strains of microbes. This study highlights the importance of structural modification in enhancing the antimicrobial efficacy of compounds, suggesting the potential use of such derivatives in combating bacterial infections (H. M. Dalloul, Khaled A. El-nwairy, Ali Z. Shorafa, A. Samaha, 2017).

Synthesis and Characterization

The synthesis and characterization of compounds with the triazaspiro[4.5]decane core structure, such as "8-((4-Acetylphenyl)sulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one," often involve complex reactions and detailed analysis to elucidate their structures and potential applications. Studies like these provide a foundational understanding of the chemical and physical properties of these compounds, paving the way for their application in various fields of research and development (Yu. S. Rozhkova, K. A. Galata, T. Vshivkova, Yu. V. Shklyaev, 2013).